Cas no 1804216-60-1 (3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile)

• Product Name: 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile
• CAS No: 1804216-60-1
• MF: C₁₀H₉BrClN
• MW: 258.542160749435
• CID: 4978378
• Update Time: 2025-06-11

3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile

• Inchi： 1S/C10H9BrClN/c11-10-5-1-3-8(4-2-6-13)9(10)7-12/h1,3,5H,2,4,7H2
• InChI Key： QMEOABQMGXKZNL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CCl)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3
• Topological Polar Surface Area: 23.8

Additional information on 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile

Introduction to 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile (CAS No. 1804216-60-1) and Its Recent Applications in Chemical Biology

3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile, identified by the CAS number 1804216-60-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the class of aromatic nitriles, featuring a phenyl ring substituted with both bromine and chloromethyl groups, which endow it with distinct chemical functionalities suitable for various synthetic and biological applications.

The molecular structure of 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile consists of a propanenitrile moiety linked to a phenyl ring that is halogenated at the 3-position and 2-position, respectively. The presence of both bromine and chloromethyl substituents makes this compound an attractive intermediate for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom provides a handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the chloromethyl group is a versatile nucleophile that can participate in nucleophilic addition reactions, enabling the construction of diverse molecular architectures.

In recent years, 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile has been explored in several cutting-edge research areas within chemical biology. One notable application is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, making them attractive therapeutic targets. However, their complex interfaces pose significant challenges for drug design. The unique reactivity of 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile has been leveraged to develop novel inhibitors that disrupt PPIs by covalently modifying key residues on the interacting proteins. For instance, recent studies have demonstrated its utility in generating bispecific inhibitors that simultaneously bind two different protein partners, enhancing specificity and reducing off-target effects.

Another emerging area where 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile has shown promise is in the development of probes for imaging and tracking biological processes. The nitrile group can be readily converted into other functional moieties, such as cyanoacrylates or fluorescent dyes, allowing for the creation of probes that can be used to label and visualize specific biomolecules in vitro and in vivo. These probes have been employed in studies investigating cellular signaling pathways, protein localization, and dynamic interactions within living cells. The combination of its structural features with advanced imaging techniques has opened new avenues for understanding complex biological systems.

The compound's potential extends to the field of materials science as well. Researchers have utilized 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile as a building block for designing novel polymers with tailored properties. By incorporating this compound into polymer backbones or side chains, scientists have created materials with enhanced thermal stability, mechanical strength, and biodegradability. These polymers are being explored for applications in drug delivery systems, where their ability to undergo controlled degradation releases therapeutic agents at targeted sites within the body. Additionally, the halogenated aromatic core provides opportunities for tuning electronic properties, making this compound relevant for developing organic electronic materials such as semiconductors or light-emitting diodes (OLEDs).

The synthetic utility of 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile is further highlighted by its role in generating libraries of diverse compounds for high-throughput screening (HTS). Its modular structure allows chemists to systematically vary substituents while retaining a common pharmacophore, facilitating rapid discovery of bioactive molecules. This approach has been particularly valuable in identifying lead compounds for drug development. Computational methods combined with experimental validation have accelerated the process, enabling researchers to optimize potency and selectivity efficiently.

In conclusion, 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile (CAS No. 1804216-60-1) represents a versatile and powerful tool in modern chemical biology research. Its unique structural features enable applications across multiple disciplines, from drug discovery to materials science. As our understanding of biological systems continues to evolve, 3-(3-Bromo-2-(chloromethyl)phenyl)propanenitrile is likely to play an increasingly important role in advancing both fundamental research and applied technologies.